![molecular formula C12H19NO3 B2641257 tert-Butyl 5-formyl-2-azaspiro[3.3]heptane-2-carboxylate CAS No. 1824074-15-8](/img/structure/B2641257.png)
tert-Butyl 5-formyl-2-azaspiro[3.3]heptane-2-carboxylate
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Overview
Description
“tert-Butyl 5-formyl-2-azaspiro[3.3]heptane-2-carboxylate” is a chemical compound with the molecular formula C12H19NO3 . It is a solid substance and is used as a reagent in the preparation of various derivatives .
Physical And Chemical Properties Analysis
The compound is a solid at room temperature . It has a molecular weight of 225.29 . The storage temperature is under -20°C in an inert atmosphere .Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Routes : tert-Butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate has been synthesized through efficient and scalable routes. This compound offers a versatile platform for selective derivations on the azetidine and cyclobutane rings, enabling the exploration of novel compounds in chemical spaces complementary to piperidine ring systems (Meyers et al., 2009).
Regioselective Cycloaddition : The compound has been used in the regioselective cycloaddition of C-aryl- and C-carbamoylnitrones, leading to the formation of substituted methyl 5-oxa-6-azaspiro[2.4]heptane-1-carboxylates (Molchanov & Tran, 2013).
Enantioselective Synthesis : An enantioselective approach to synthesize 4-substituted proline scaffolds, such as tert-Butyl (S)-4-methyleneprolinate, has been developed. This process is crucial for the industrial synthesis of antiviral drugs like ledipasvir (López et al., 2020).
Synthesis of Amino Acids : The synthesis of novel amino acids such as 6-amino-2-azaspiro[3.3]heptane-6-carboxylic acid and 2-azaspiro[3.3]heptane-6-carboxylic acid has been achieved, adding to the family of sterically constrained amino acids for use in chemistry, biochemistry, and drug design (Radchenko et al., 2010).
Applications in Organic Chemistry and Drug Design
Spirocyclic Compounds Synthesis : Research has been conducted on the synthesis of spirocyclic compounds, which are crucial in the development of biologically active heterocyclic compounds (Moskalenko & Boev, 2012).
Glutamic Acid Analogue : A method to synthesize a glutamic acid analogue from L-serine using a 7-azabicyclo[2.2.1]heptane framework was developed. This synthesis is significant in medicinal chemistry (Hart & Rapoport, 1999).
Preparation for Pharmaceutical Synthesis : The enantiomerically pure tert-butyl-(1R,4S,6R)-4-(hydroxymethyl)-3-azabicyclo[4.1.0]heptane-3-carboxylate has been efficiently synthesized, which is significant for pharmaceutical applications (Maton et al., 2010).
Applications in NMR Spectroscopy : NMR spectroscopy has been applied to determine the absolute configurations of certain derivatives of tert-butyl-azaspiro compounds, highlighting the compound's utility in stereochemical analysis (Jakubowska et al., 2013).
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has a signal word of "Warning" . The hazard statements include H302, indicating that it is harmful if swallowed . Precautionary statements include P280 (wear protective gloves/protective clothing/eye protection/face protection), and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
properties
IUPAC Name |
tert-butyl 7-formyl-2-azaspiro[3.3]heptane-2-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO3/c1-11(2,3)16-10(15)13-7-12(8-13)5-4-9(12)6-14/h6,9H,4-5,7-8H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKQWMJOUDZLUOM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC2(C1)CCC2C=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1824074-15-8 |
Source
|
Record name | tert-butyl 5-formyl-2-azaspiro[3.3]heptane-2-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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